Cas no 651326-78-2 (2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy-)

• Product Name: 2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy-
• CAS No: 651326-78-2
• MF: C₇H₅BF₂O₂
• MW: 169.921209096909
• CID: 405657
• PubChem ID: 17987078
• Update Time: 2025-04-19

2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole, 4,5-difluoro-1,3-dihydro-1-hydroxy-
• 4,5-difluoro-1-hydroxy-3H-2,1-benzoxaborole
• DTXSID90591977
• 4,5-Difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• 4,5-Difluoro-2,1-benzoxaborol-1(3H)-ol
• 651326-78-2
• SCHEMBL5424880
• MFCD27926978
• CS-0189155
• E93168
• 4,5-Difluorobenzo[c][1,2]oxaborol-1(3H)-ol

• Inchi： 1S/C7H5BF2O2/c9-6-2-1-5-4(7(6)10)3-12-8(5)11/h1-2,11H,3H2
• InChI Key： KMDODYHDNAZJNN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2B(O)OCC=21)F

Computed Properties

• Exact Mass: 169.03865
• Monoisotopic Mass: 170.0350659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46